Cas no 1806424-90-7 (Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1806424-90-7
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4951021
• Update Time: 2025-05-24

Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C11H12ClNO3/c1-6(14)10(12)7-3-4-9(13)8(5-7)11(15)16-2/h3-5,10H,13H2,1-2H3
• InChI Key： KHPJFRPDXAWXPD-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(=C(C(=O)OC)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2
• Topological Polar Surface Area: 69.4

Additional information on Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate

Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate

Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate, with the CAS number 1806424-90-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound has been studied extensively due to its unique structural features and potential applications in drug development. The molecule consists of a benzoate ester group with an amino substituent at the 2-position and a chlorinated ketone group at the 5-position. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate involves a series of carefully designed reactions, including nucleophilic substitution, oxidation, and esterification. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has shown promise in scaling up production for potential commercial applications.

One of the most notable aspects of this compound is its biological activity. Preclinical studies have demonstrated that Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate exhibits potent anti-inflammatory and antioxidant properties. These findings suggest that it could be a valuable candidate for the development of novel therapeutic agents targeting conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate key cellular pathways has been highlighted in recent publications, underscoring its potential as a lead compound in drug discovery.

In terms of physical properties, this compound has a melting point of approximately 135°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various storage conditions has also been investigated, with results indicating that it remains stable for at least six months when stored at room temperature in a dry environment. These characteristics make it suitable for use in both laboratory research and industrial settings.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate. These studies have provided insights into its electronic structure, reactivity, and interaction with biological targets. For example, density functional theory (DFT) calculations have revealed that the amino group plays a critical role in stabilizing the molecule's conformation, while the chlorinated ketone group contributes significantly to its reactivity towards nucleophilic attack.

The application of this compound extends beyond pharmaceutical research. It has also been explored as a precursor in the synthesis of more complex molecules with enhanced bioactivity. For instance, researchers have successfully used it as an intermediate in the construction of heterocyclic compounds with potential anticancer properties. These findings highlight the versatility of Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate as a building block in organic synthesis.

In conclusion, Methyl 2-amino-5-(1-chloro-2-oxopropyl)benzoate (CAS No: 1806424-90-7) is a multifaceted compound with significant potential in various fields of chemistry and pharmacology. Its unique structure, coupled with its promising biological activity and ease of synthesis, positions it as an important tool for advancing scientific research and developing innovative therapeutic agents.